Cas no 873-25-6 (2,4,5-trichloro-1-methyl-1H-imidazole)

• Product Name: 2,4,5-trichloro-1-methyl-1H-imidazole
• CAS No: 873-25-6
• MF: C₄H₃Cl₃N₂
• MW: 185.439017534256
• CID: 1876301
• PubChem ID: 13390
• Update Time: 2025-04-21

2,4,5-trichloro-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trichloro-1-methyl-1H-imidazole
• 1H-Imidazole, 2,4,5-trichloro-1-methyl-
• 1-METHYL-2,4,5-TRICHLOROIMIDAZOLE
• 2,4,5-trichloro-1-methylimidazole
• DTXCID201434335
• 873-25-6
• tri-chloro-1-methylimidazole
• DTXSID801007483
• SCHEMBL9982111

• Inchi： 1S/C4H3Cl3N2/c1-9-3(6)2(5)8-4(9)7/h1H3
• InChI Key： PHKGMJXDWJTBOO-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(N1C)Cl)Cl

Computed Properties

• Exact Mass: 183.936
• Monoisotopic Mass: 183.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.67
• Boiling Point: 299°C at 760 mmHg
• Flash Point: 134.6°C
• Refractive Index: 1.623